Cas no 2090559-66-1 ({2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride)

• Product Name: {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride
• CAS No: 2090559-66-1
• MF: C₁₀H₁₇ClO₃S
• MW: 252.758181333542
• CID: 4636806
• Update Time: 2025-10-21

{2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride

• Inchi： 1S/C10H17ClO3S/c11-15(12,13)7-9-6-10(8-14-9)4-2-1-3-5-10/h9H,1-8H2
• InChI Key： MFCMJHHUWDETBK-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2)CC(CS(Cl)(=O)=O)O1

Additional information on {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride

Recent Advances in the Application of {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride (CAS: 2090559-66-1) in Chemical Biology and Pharmaceutical Research

The compound {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride (CAS: 2090559-66-1) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This spirocyclic sulfonyl chloride derivative has garnered significant attention due to its unique structural features and reactivity, which make it particularly useful in the synthesis of complex molecules and the development of novel therapeutic agents. Recent studies have highlighted its potential in drug discovery, particularly in the context of targeted covalent inhibitors and bioconjugation strategies.

One of the key applications of {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride is its role as a reactive intermediate in the synthesis of sulfonamide-based compounds. Sulfonamides are a privileged scaffold in medicinal chemistry, known for their broad pharmacological activities. The spirocyclic structure of this reagent introduces conformational constraints that can enhance the binding affinity and selectivity of resulting compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of covalent inhibitors targeting cysteine residues in oncogenic proteins, showcasing its potential in cancer therapy.

In addition to its applications in small-molecule drug discovery, {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride has been employed in bioconjugation chemistry. Its reactivity with nucleophilic amino acids, such as lysine and cysteine, makes it a valuable tool for modifying proteins and peptides. Recent work published in Bioconjugate Chemistry has explored its use in the site-specific modification of antibodies, enabling the development of antibody-drug conjugates (ADCs) with improved stability and efficacy. The spirocyclic moiety of the reagent contributes to the stability of the resulting conjugates, addressing some of the challenges associated with traditional sulfonyl chloride-based linkers.

Another notable advancement is the use of {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride in the synthesis of prodrugs. Researchers have leveraged its reactivity to design prodrugs that can be selectively activated in disease-specific microenvironments, such as the acidic tumor microenvironment or sites of inflammation. A 2024 study in ACS Chemical Biology reported the development of a prodrug system that utilizes this reagent to achieve targeted release of anti-inflammatory agents, demonstrating reduced off-target effects compared to conventional prodrug strategies.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride. Its sensitivity to moisture and the need for controlled reaction conditions have prompted efforts to develop more robust synthetic protocols. Recent innovations in flow chemistry have shown potential in addressing these limitations, enabling more efficient and scalable production of this valuable reagent.

In conclusion, {2-oxaspiro[4.5]decan-3-yl}methanesulfonyl chloride (CAS: 2090559-66-1) represents a powerful tool in modern chemical biology and pharmaceutical research. Its unique structural and reactivity features have enabled advancements in drug discovery, bioconjugation, and prodrug development. Ongoing research is expected to further expand its applications and address current limitations, solidifying its role as a key reagent in the field.